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Compound of Interest

Compound Name: Z-Gly-tyr-NH2

Cat. No.: B100237 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for the dipeptide Z-Gly-Tyr-NH2, focusing on operational and

disposal plans to foster a secure laboratory environment. While Z-Gly-Tyr-NH2 is generally

considered to be of low toxicity, adherence to standard laboratory safety protocols is crucial to

minimize exposure and prevent contamination.[1]

Personal Protective Equipment (PPE)
When handling Z-Gly-Tyr-NH2, especially in its solid, powdered form, appropriate personal

protective equipment should be worn to prevent inhalation, ingestion, or skin contact.[2][3]

Engineering controls, such as fume hoods, should be utilized whenever possible to minimize

the need for extensive PPE.
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PPE Category Specific Recommendations

Eye Protection
Safety glasses with side-shields should be worn

to protect against splashes or airborne particles.

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, are recommended to prevent skin

contact.[4] Gloves should be inspected for holes

before use.[5]

Body Protection

A standard laboratory coat is sufficient for most

procedures. For tasks with a higher risk of

spillage, a chemical-resistant apron may be

worn.[6]

Respiratory Protection

Generally not required if handled in a well-

ventilated area or a fume hood. If weighing or

handling large quantities of powder outside of a

contained system, a dust mask may be

considered.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Z-Gly-Tyr-NH2 from receipt to experimental use ensures

safety and maintains the integrity of the compound.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the lyophilized peptide at –20°C in a desiccator for long-term stability.[4]

Clearly label the container with the chemical name, concentration, and any hazard

information.[4]

Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation.
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Handle the solid compound in a well-ventilated area or a fume hood to avoid inhalation of

the powder.

When weighing, use a spatula and avoid creating dust.

Dissolving the Peptide:

To reconstitute, use a sterile, appropriate solvent such as bacteriostatic water.[4]

Gently swirl or sonicate the vial to dissolve the peptide; avoid vigorous shaking.[4]

For peptides that are difficult to dissolve, the addition of a small amount of acetic acid or

other suitable solvents may be necessary.

Experimental Use:

Follow all laboratory-specific standard operating procedures (SOPs) for the experiment.

After handling, wash hands thoroughly.

Clean and decontaminate all work surfaces and equipment after use.

Disposal Plan
Proper disposal of Z-Gly-Tyr-NH2 and associated materials is essential to prevent

environmental contamination and ensure a safe laboratory workspace.

Unused Compound: Unwanted Z-Gly-Tyr-NH2 should be disposed of as non-hazardous

solid chemical waste.[7][8] It should be placed in a designated, labeled container and not

mixed with other waste types.[8][9]

Contaminated Materials:

Solid Waste: Items such as used gloves, weigh boats, and paper towels that are

contaminated with Z-Gly-Tyr-NH2 should be placed in a sealed bag and disposed of in the

laboratory's solid waste stream.
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Liquid Waste: Solutions containing Z-Gly-Tyr-NH2, if deemed non-hazardous, may be

suitable for drain disposal after neutralization and with copious amounts of water, subject

to institutional and local regulations.[7][10] It is imperative to consult your institution's

Environmental Health and Safety (EHS) office for specific guidance.

Sharps: Any needles or other sharps used to handle solutions of Z-Gly-Tyr-NH2 must be

disposed of in a designated sharps container.

Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the

rinsate collected as chemical waste. Once decontaminated, the container can often be

disposed of in the regular trash after defacing the label.[7][8]
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Safe Handling Workflow for Z-Gly-Tyr-NH2
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Caption: Workflow for the safe handling of Z-Gly-Tyr-NH2 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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